![molecular formula C11H13BrClNO B6223458 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride CAS No. 2763777-58-6](/img/no-structure.png)
6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride
Overview
Description
6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride (6-Br-DHS) is a synthetic compound which is used in a variety of scientific research applications. 6-Br-DHS is a cyclic amine that is used as a ligand in various biochemical and physiological experiments. It has been used in a variety of research studies to investigate its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Scientific Research Applications
6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride has been used in a variety of scientific research applications. It has been used to investigate the mechanism of action of various drugs, as well as the biochemical and physiological effects of various drugs. This compound has also been used in laboratory experiments to investigate the advantages and limitations of various drugs.
Mechanism of Action
The mechanism of action of 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride is not fully understood. However, it is believed to act as an agonist of the serotonin 5-HT2A receptor. This receptor is involved in the regulation of mood and behavior, and it is believed that this compound may act as a modulator of serotonin activity, which may explain its effects on mood and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine, a neurotransmitter involved in the regulation of mood and behavior. It has also been shown to increase the production of serotonin, a neurotransmitter involved in the regulation of mood and behavior. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of experiments. Another advantage is that it has a low toxicity profile, making it safe to use in laboratory experiments. However, one limitation is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
There are a number of future directions for the use of 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride in scientific research. One potential future direction is the use of this compound as a tool for the study of drug metabolism. Another potential future direction is the use of this compound as a tool for the study of the effects of drugs on the central nervous system. Additionally, this compound could be used to investigate the effects of drugs on the immune system. Finally, this compound could be used to investigate the effects of drugs on the cardiovascular system.
Synthesis Methods
6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 4-bromo-3-chloro-1-iodobenzene with 1-methyl-3-nitro-1-propene to form the desired product, 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine. The second step involves the reaction of 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine with hydrochloric acid to form this compound (this compound).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine hydrochloride involves the reaction of 2-hydroxybenzaldehyde with cyclohexanone to form 2-(cyclohexylidene)-2-hydroxybenzene. This intermediate is then reacted with malononitrile to form 2-(cyclohexylidene)-2-(methylamino)acetonitrile. The resulting compound is then reacted with bromine to form 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine, which is then converted to the hydrochloride salt form.", "Starting Materials": [ "2-hydroxybenzaldehyde", "cyclohexanone", "malononitrile", "methylamine", "bromine", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-hydroxybenzaldehyde with cyclohexanone in the presence of a base catalyst to form 2-(cyclohexylidene)-2-hydroxybenzene.", "Step 2: React 2-(cyclohexylidene)-2-hydroxybenzene with malononitrile in the presence of a base catalyst to form 2-(cyclohexylidene)-2-(methylamino)acetonitrile.", "Step 3: React 2-(cyclohexylidene)-2-(methylamino)acetonitrile with bromine in the presence of a base catalyst to form 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine.", "Step 4: Convert 6-bromo-3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-amine to the hydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS RN |
2763777-58-6 |
Molecular Formula |
C11H13BrClNO |
Molecular Weight |
290.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
